(4-Amino-6-chloropyridin-3-yl)methanol

• IUPAC Name: (4-amino-6-chloropyridin-3-yl)methanol
• InChI: InChI=1S/C6H7ClN2O/c7-6-1-5(8)4(3-10)2-9-6/h1-2,10H,3H2,(H2,8,9)
• InChI Key: AVYMOPIIGPZZEH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1Cl)CO)N
• Molecular Formula: C6H7ClN2O
• DSSTOX Substance ID: DTXSID70610534
• Molecular Weight: 158.58 g/mol
• CAS RN: 846036-96-2

Description

“(4-Amino-6-chloropyridin-3-yl)methanol” is a chemical compound with the linear formula C6H7ClN2O. It is a solid substance.

Molecular Structure Analysis

The molecular structure of “(4-Amino-6-chloropyridin-3-yl)methanol” can be represented by the InChI code: 1S/C6H7ClN2O/c7-6-1-5(8)4(3-10)2-9-6/h1-2,10H,3H2,(H2,8,9). The compound has a molecular weight of 158.59 g/mol.

Physical And Chemical Properties Analysis

“(4-Amino-6-chloropyridin-3-yl)methanol” has a boiling point of 399.8°C at 760 mmHg. It is a solid substance. The compound has a molecular weight of 158.59 g/mol.

Scientific Research Applications

Antimicrobial Activity

(4-Amino-6-chloropyridin-3-yl)methanol and its derivatives have been explored for their antimicrobial properties. A study by Patel, Agravat, and Shaikh (2011) synthesized various pyridine derivatives, including those related to (4-Amino-6-chloropyridin-3-yl)methanol, demonstrating variable and modest activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).

Catalyst in Organic Synthesis

The compound plays a role in catalysis for organic synthesis. A 2020 study by Zhao et al. detailed a catalyst-free domino reaction involving N-heteroarylmethyl derivatives of (4-Amino-6-chloropyridin-3-yl)methanol, contributing to the synthesis of furan compounds with potential biological activity (Zhao et al., 2020).

Structural Analysis in Chemistry

Its derivatives are useful in structural analysis and chemical synthesis studies. Swenson, Bera, and Nair (2002) resolved the base structure of a related compound, demonstrating its applications in crystallography and molecular structure analysis (Swenson, Bera, & Nair, 2002).

Biocatalysis and Green Chemistry

Research by Chen et al. (2021) showcased the use of (4-Amino-6-chloropyridin-3-yl)methanol derivatives in biocatalytic processes, emphasizing its role in green chemistry and efficient synthesis (Chen et al., 2021).

Drug Synthesis Intermediate

It serves as a key intermediate in drug synthesis. For instance, Ni, Zhou, and Sun (2012) described the production of a chiral intermediate of the anti-allergic drug Betahistine using a derivative of (4-Amino-6-chloropyridin-3-yl)methanol (Ni, Zhou, & Sun, 2012).

Safety and Hazards

The safety information for “(4-Amino-6-chloropyridin-3-yl)methanol” includes several hazard statements: H302-H315-H319-H335. Precautionary statements include P261-P305+P351+P338.

Synthesis routes and methods

Procedure details

Treat a 0° C. suspension of lithium aluminum hydride (5.7 g, 150 mmol) in THF (150 mL), under N2, drop-wise with a solution of ethyl 4-amino-6-chloronicotinate (15 g, 75 mmol) in THF (50 mL), allow to warm to RT and stir for 3 h. Quench the mixture with 10% NaOH (5.7 mL), then water (5.7 mL), filter to remove solids, add water to the filtrate and extract with EtOAc (3×). Wash the combined organics with brine, dry and concentrate to give the title compound (10 g, 84%). 1H NMR (300 MHz, DMSO-d6): δ 7.79 (s, 1H), 6.53 (s, 1H), 6.17 (s, 2H), 5.10 (t, J=5.4 Hz, 1H), 4.36 (d, J=5.4 Hz, 2H).